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Compound of Interest

Compound Name:
(R)-tert-Butyl 4-hydroxyazepane-

1-carboxylate

CAS No.: 1174020-39-3

Cat. No.: B1498748

Get Quote

In the landscape of medicinal chemistry and drug development, saturated nitrogen

heterocycles are foundational scaffolds. Among these, the six-membered piperidine ring is a

ubiquitous motif, present in a vast number of approved drugs. Its seven-membered

counterpart, azepane, offers a larger, more flexible framework, providing opportunities for novel

pharmacological profiles and intellectual property. Understanding the subtle yet significant

differences between these two scaffolds is paramount for their effective application. This guide

provides a detailed spectroscopic comparison of azepane and piperidine, offering experimental

data and protocols to aid researchers in their characterization and utilization.

The Significance of Ring Size: Conformational
Flexibility
The fundamental difference between piperidine and azepane lies in their ring size, which

dictates their conformational preferences and, consequently, their spectroscopic signatures.
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Piperidine predominantly adopts a stable chair conformation, akin to cyclohexane, which

minimizes torsional and steric strain. This rigid structure leads to well-defined axial and

equatorial positions for its substituents, a feature that profoundly influences its interaction with

biological targets.

Azepane, with its seven-membered ring, is significantly more flexible. It exists as a dynamic

equilibrium of multiple low-energy conformations, most notably the twist-chair and twist-boat

forms. This conformational dynamism can be advantageous in drug design, allowing the

molecule to adapt to the topology of a binding site, but it also presents challenges in

characterization.
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Caption: Conformational preferences of piperidine and azepane.

Spectroscopic Fingerprints: A Comparative Analysis
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The distinct conformational landscapes of azepane and piperidine give rise to discernible

differences in their spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structural nuances of

these heterocycles.

¹H NMR Spectroscopy:

The greater conformational flexibility of azepane often results in broader and more complex

proton NMR signals compared to the well-resolved spectra of piperidine. In piperidine, the

chemical shifts of axial and equatorial protons are distinct due to the rigid chair conformation. In

contrast, the rapid interconversion between azepane's conformers at room temperature can

lead to time-averaged signals, making detailed assignment more challenging.

¹³C NMR Spectroscopy:

Similar to the proton spectra, the ¹³C NMR of piperidine displays sharp, well-defined signals.

The increased flexibility of the azepane ring can lead to peak broadening, and the chemical

shifts of the carbon atoms are influenced by the average conformation.
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Compound Position
¹H Chemical Shift (δ,

ppm)

¹³C Chemical Shift

(δ, ppm)

Piperidine C2, C6 (α) ~2.79 ~47.5

C3, C5 (β) ~1.54 ~27.2

C4 (γ) ~1.58 ~25.2

N-H
Variable (typically

broad, ~1.5-2.5)
-

Azepane C2, C7 (α) ~2.65 ~48.2

C3, C6 (β) ~1.65 ~28.0

C4, C5 (γ) ~1.55 ~29.5

N-H
Variable (typically

broad, ~1.5-2.5)
-

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule. For both azepane and piperidine, the key vibrational modes are associated with the

N-H and C-H bonds.

The N-H stretching vibration for secondary amines typically appears as a single, medium-

intensity band in the region of 3300-3500 cm⁻¹. The C-H stretching vibrations for the methylene

groups are observed just below 3000 cm⁻¹. The "fingerprint" region (below 1500 cm⁻¹) will

show complex patterns of C-C stretching and C-H bending vibrations, which can be used to

distinguish between the two scaffolds, although significant overlap exists. Theoretical

calculations suggest subtle differences in the NH rocking deformation bands between the two

molecules[1].
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Vibrational Mode Piperidine (cm⁻¹) Azepane (cm⁻¹)

N-H Stretch ~3300-3400 ~3300-3400

C-H Stretch (sp³) ~2850-2960 ~2850-2960

CH₂ Scissoring ~1440-1470 ~1440-1470

C-N Stretch ~1100-1200 ~1100-1200

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. Both azepane and piperidine are amenable to analysis by techniques such as

Gas Chromatography-Mass Spectrometry (GC-MS).

Under electron ionization (EI), both molecules will exhibit a molecular ion peak (M⁺). The

fragmentation patterns are dominated by α-cleavage, which is the cleavage of the bond

adjacent to the nitrogen atom, leading to the formation of a stable iminium ion. For piperidine, a

prominent fragment is often observed at m/z 84, corresponding to the loss of a hydrogen atom.

For azepane, the molecular ion is at m/z 99, and a significant fragment can be seen at m/z 98.

Compound
Molecular Weight (

g/mol )

Molecular Ion (M⁺,

m/z)

Major Fragment Ions

(m/z)

Piperidine 85.15 85 84, 70, 56, 43

Azepane 99.17 99 98, 84, 70, 56, 43

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of azepane and

piperidine. It is crucial to adapt these protocols based on the specific instrumentation and

sample properties.

NMR Spectroscopy
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Sample Preparation

Dissolve 5-10 mg
in 0.6-0.7 mL of

deuterated solvent
(e.g., CDCl₃, D₂O)
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Caption: Generalized workflow for NMR analysis.

Sample Preparation: Accurately weigh 5-10 mg of the amine and dissolve it in approximately

0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, deuterium oxide) in a clean,

dry vial.

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Insert the NMR tube into the spectrometer.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra. For more detailed structural elucidation,

2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear

Single Quantum Coherence) can be performed.

Data Processing: Process the raw data using appropriate software, including Fourier

transformation, phase correction, and baseline correction.

Analysis: Analyze the chemical shifts, coupling constants, and integration to determine the

structure.

FT-IR Spectroscopy
Sample Preparation (Neat Liquid): Place a drop of the neat liquid sample between two

potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

Instrumentation: Place the salt plates in the sample holder of the FT-IR spectrometer.

Background Spectrum: Acquire a background spectrum of the empty spectrometer.

Sample Spectrum: Acquire the spectrum of the sample. The software will automatically ratio

the sample spectrum to the background spectrum to generate the final absorbance or
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transmittance spectrum.

Cleaning: Thoroughly clean the salt plates with a suitable solvent (e.g., dichloromethane or

isopropanol) and dry them completely.

GC-MS
Sample Preparation: Prepare a dilute solution of the amine in a volatile organic solvent (e.g.,

methanol, dichloromethane) at a concentration of approximately 1 mg/mL.

Instrumentation: Set up the GC-MS with an appropriate column (e.g., a polar capillary

column for amines) and method parameters (injector temperature, oven temperature

program, and mass spectrometer settings).

Injection: Inject a small volume (typically 1 µL) of the sample solution into the GC.

Separation and Detection: The sample components are separated in the GC column and

then introduced into the mass spectrometer for ionization and detection.

Data Analysis: Analyze the resulting chromatogram to determine the retention time and the

mass spectrum of the eluted compound. Compare the obtained mass spectrum with library

data for identification.

Conclusion
The choice between an azepane and a piperidine scaffold in drug design is a strategic decision

with significant implications for a molecule's physicochemical and pharmacological properties.

A thorough understanding of their distinct spectroscopic characteristics, rooted in their

conformational differences, is essential for the unambiguous identification and characterization

of novel compounds. This guide provides a foundational framework for researchers to

confidently navigate the spectroscopic nuances of these important saturated nitrogen

heterocycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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